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Compound of Interest

Compound Name:
(2R,3R)-2,3-dihydroxy-4-oxo-4-

(phenylamino)butanoic acid

CAS No.: 3019-58-7

Cat. No.: B1339049

Get Quote

Executive Summary
(2R,3R)-Tartranilic acid (CAS: 3019-58-7), also known as (2R,3R)-4-anilino-2,3-dihydroxy-4-

oxobutanoic acid, represents a critical class of semi-synthetic chiral resolving agents.[1]

Derived from the abundant chiral pool precursor L-(+)-tartaric acid, this compound bridges the

gap between simple dicarboxylic acids and complex chiral solvating agents. Its utility lies in its

bifunctional nature: possessing both a carboxylic acid moiety for salt formation and a

phenylamide group for

-

stacking and hydrogen bond directionality. This guide details its structural elucidation, robust
synthetic protocols, and mechanistic role in enantiomeric resolution.

Structural Elucidation & Stereochemistry
The efficacy of (2R,3R)-tartranilic acid as a resolving agent is dictated by its rigid

stereochemical definition and functional group diversity.
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Stereochemical Configuration
The molecule retains the absolute configuration of its precursor, L-(+)-tartaric acid.

Chiral Centers: Carbon-2 and Carbon-3.[2]

Configuration: (2R, 3R).

IUPAC Designation: (2R,3R)-2,3-dihydroxy-4-oxo-4-(phenylamino)butanoic acid.

Functional Group Architecture
Unlike symmetric tartaric acid, tartranilic acid is desymmetrized, creating a "head-to-tail"

polarity vector that enhances its discrimination capability during crystallization.

Moiety Chemical Function Supramolecular Role

Carboxylic Acid (C1)
Proton Donor (

)

Forms ionic salt bridge with

chiral amine guests.

Secondary Amide (C4) H-Bond Donor/Acceptor

Provides rigid "handle" for

directional H-bonding; limits

conformational freedom.

Vicinal Diol (C2, C3) H-Bond Donor/Acceptor

Facilitates secondary lattice

interactions; creates a chiral

cleft.

Phenyl Ring Hydrophobic Domain

Enables

-

interactions with aromatic

guests (e.g., alkaloids,

isoquinolines).

Synthetic Pathway & Protocol
As a Senior Application Scientist, I recommend the Anhydride Route over direct amidation.

Direct heating of tartaric acid with aniline often leads to uncontrolled formation of the diamide
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(tartranilide) or polymerization. The anhydride intermediate ensures mono-functionalization.

Reaction Logic
Protection/Activation: L-Tartaric acid is converted to diacetyltartaric anhydride. This activates

the carbonyls while protecting the hydroxyls to prevent side reactions.

Amidation: Nucleophilic attack by aniline occurs at one carbonyl, opening the ring to form the

mono-amide.

Deprotection: Base-catalyzed hydrolysis removes the acetyl groups, restoring the diol

functionality.

Synthetic Workflow Diagram
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(Activated Intermediate)
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(Aniline, CH2Cl2)

O,O-Diacetyltartranilic Acid

 Ring Opening

Hydrolysis
(NaOH, then HCl)

(2R,3R)-Tartranilic Acid
(Target)

 Deprotection
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Figure 1: Step-wise synthetic pathway ensuring mono-amidation and stereochemical retention.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1339049/docs?utm_src=pdf-body-img#technical-guide-chemical-structure-applications-of-2r-3r-tartranilic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validated Experimental Protocol
Note: All steps should be performed in a fume hood.

Activation: Suspend L-tartaric acid (150 g, 1.0 mol) in acetic anhydride (700 mL). Add 1 mL

conc.

. Warm gently until exothermic reaction initiates.[3] Reflux for 10 minutes. Cool to crystallize
(2R,3R)-diacetyltartaric anhydride. Filter and wash with cold benzene/hexane.

Amidation: Dissolve the anhydride (0.2 mol) in anhydrous dichloromethane (DCM). Add

aniline (0.2 mol) dropwise at 0°C. Stir for 2 hours at room temperature. The intermediate

diacetyltartranilic acid will precipitate or can be concentrated.

Hydrolysis: Dissolve the intermediate in 2N NaOH (excess). Stir for 1 hour to cleave acetyl

esters. Acidify carefully with concentrated HCl to pH 1-2.

Purification: The crude (2R,3R)-tartranilic acid precipitates. Recrystallize from water or

MeOH/Water to yield white needles.

Quality Check: Melting Point should be distinct (approx. range 168-175°C depending on

solvation); Optical Rotation

to

(c=1, MeOH).

Mechanism of Chiral Resolution
(2R,3R)-Tartranilic acid is particularly effective for resolving racemic amines (e.g.,

-methylbenzylamine, substituted tetrahydroisoquinolines).

The "Two-Point" Interaction Model
Successful resolution relies on the formation of a diastereomeric salt that is significantly less

soluble than its counterpart. Tartranilic acid achieves this via:

Primary Ionic Anchor: The carboxylate (
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) binds the protonated amine (

).

Secondary Recognition: The amide carbonyl (

) and the hydroxyl groups form a specific hydrogen-bonding network.

Steric/

-Wall: The phenyl ring of the tartranilic acid creates a "wall" that allows only one enantiomer
of the amine to fit snugly into the crystal lattice (the "lock and key" fit).

Resolution Pathway Diagram

Solution PhaseRacemic Amine
(R/S Mixture)

Transient Diastereomeric Pairs

(2R,3R)-Tartranilic Acid

Less Soluble Salt
(Crystalline)

 Molecular Recognition
(H-Bonding + Pi-Stacking)

More Soluble Salt
(Mother Liquor)
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Figure 2: Thermodynamic discrimination pathway in diastereomeric salt formation.

Analytical Characterization Data
When validating the synthesized or purchased material, the following physicochemical

properties serve as the standard for purity.
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Parameter Specification Notes

Appearance White crystalline powder
Hygroscopic; store in

desiccator.

Molecular Formula MW: 225.20 g/mol

Melting Point 168°C - 172°C Decomposes upon melting.

Optical Rotation to
Concentration

in Methanol.[1]

Solubility
Soluble: MeOH, EtOH, Water

(Hot)Insoluble: Hexane, DCM

Recrystallize from

Water/Ethanol mix.

pKa (Carboxylic acid)

Stronger acid than acetic acid

due to

-OH.

NMR Signature (Typical in DMSO- )
9.5 ppm (s, 1H): Amide NH.

7.6 - 7.1 ppm (m, 5H): Aromatic phenyl protons.

4.5 - 4.3 ppm (d, 2H): Chiral methine protons (

-OH). The non-equivalence confirms the diastereotopic environment created by the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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